Cas no 39718-32-6 (2,5-Difluorophenyl isocyanate)

• Product Name: 2,5-Difluorophenyl isocyanate
• CAS No: 39718-32-6
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD00013843
• CID: 89384
• PubChem ID: 2733266
• Update Time: 2025-07-24

2,5-Difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluorophenyl isocyanate
• 1,4-Difluoro-2-isocyanatobenzene
• Isocyanic Acid 2,5-Difluorophenyl Ester
• 2,5-Difluorophenylisocyanate
• Benzene, 1,4-difluoro-2-isocyanato-
• 2,5-difluorobenzenisocyanate
• PubChem5022
• 2,5-difluoro-phenyl-isocyanate
• SNHIIFOXCRYGGY-UHFFFAOYSA-N
• STK502543
• SBB046950
• Benzene,1,4-difluoro-2-isocyanato-
• BBL037649
• M
• GEO-01059
• DTXSID30369819
• D3695
• FT-0610360
• SY050167
• PS-10290
• 39718-32-6
• AKOS000196282
• A824707
• SCHEMBL546406
• EN300-149679
• 1,4-bis(fluoranyl)-2-isocyanato-benzene
• MFCD00013843
• W-200341
• 2,5-Difluorophenyl isocyanate, 98%
• ALBB-003023
• A12487

• MDL： MFCD00013843
• Inchi： 1S/C7H3F2NO/c8-5-1-2-6(9)7(3-5)10-4-11/h1-3H
• InChI Key： SNHIIFOXCRYGGY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N=C=O)F
• BRN： 2091753

Computed Properties

• Exact Mass: 155.01800
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4

Experimental Properties

• Color/Form: liquid
• Density: 1.323 g/mL at 25 °C(lit.)
• Boiling Point: 54°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.494(lit.)
• PSA: 29.43000
• LogP: 1.93210
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive/Lachrymatory

2,5-Difluorophenyl isocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H300+H330-H315-H319-H335
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3080 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S45; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：II
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,5-Difluorophenyl isocyanate

Comprehensive Overview of 2,5-Difluorophenyl isocyanate (CAS No. 39718-32-6)

2,5-Difluorophenyl isocyanate (CAS No. 39718-32-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring fluorine substituents on the phenyl ring, enhances reactivity and selectivity in synthesis. This compound is particularly valued for its role in constructing heterocyclic frameworks, a critical step in developing bioactive molecules. Researchers frequently employ it as a building block for urea derivatives and carbamate-based polymers, aligning with the growing demand for sustainable materials.

In recent years, the surge in green chemistry initiatives has spotlighted compounds like 2,5-Difluorophenyl isocyanate. Its efficiency in catalytic reactions and compatibility with low-waste processes make it a candidate for eco-friendly synthesis. A trending topic in scientific forums revolves around its potential in carbon capture technologies, where its reactivity with amines could aid in CO₂ sequestration. Such applications resonate with global efforts to combat climate change, a frequently searched theme in academic and industrial circles.

The compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control during production. Analytical chemists often search for "CAS 39718-32-6 characterization" to access data on its purity benchmarks. Additionally, its stability under inert conditions makes it a reliable reagent for high-throughput screening, a technique gaining traction in drug discovery. Discussions on platforms like ResearchGate highlight its utility in combinatorial chemistry, addressing the need for rapid molecular diversification.

From a commercial perspective, 2,5-Difluorophenyl isocyanate is cataloged by major suppliers under keywords like "fluorinated isocyanates" or "difluorophenyl reagents." Procurement trends indicate rising interest from Asia-Pacific markets, driven by expansions in pharmaceutical manufacturing. SEO-optimized queries such as "buy 39718-32-6 with HPLC report" reflect buyer priorities for traceable, high-purity batches. Regulatory compliance, particularly REACH and FDA guidelines, remains a focal point for exporters, as evidenced by search volumes for "CAS 39718-32-6 SDS."

Innovative applications continue to emerge. For instance, its incorporation into liquid crystal polymers (LCPs) for flexible electronics aligns with the "Internet of Things" (IoT) boom. Material scientists exploring "heat-resistant polymers" frequently cite its thermal stability as a key advantage. Furthermore, patent filings reveal its use in photoactive coatings, tapping into the solar energy sector’s growth. These interdisciplinary connections enhance its relevance across industries.

To summarize, 2,5-Difluorophenyl isocyanate (CAS No. 39718-32-6) exemplifies the intersection of fundamental research and industrial innovation. Its adaptability to cutting-edge fields—from renewable energy to precision medicine—ensures sustained demand. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in advanced organic chemistry.